Cas no 82507-48-0 (4-Pentenal, 2,4-dimethyl-, (2S)-)

• Product name: 4-Pentenal, 2,4-dimethyl-, (2S)-
• CAS No: 82507-48-0
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 689391
• PubChem ID: 11788277

4-Pentenal, 2,4-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenal, 2,4-dimethyl-, (2S)-
• (2S)-2,4-dimethylpent-4-enal
• SCHEMBL5619694
• 82507-48-0
• DTXSID90472590

• Inchi： InChI=1S/C7H12O/c1-6(2)4-7(3)5-8/h5,7H,1,4H2,2-3H3/t7-/m0/s1
• InChI Key： AUYPKQURWYJDFV-ZETCQYMHSA-N
• SMILES： CC(CC(=C)C)C=O

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų